molecular formula C21H30N4O2 B5602499 5-butyl-4-ethyl-2-[2-oxo-2-(4-phenyl-1-piperidinyl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one

5-butyl-4-ethyl-2-[2-oxo-2-(4-phenyl-1-piperidinyl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one

Cat. No.: B5602499
M. Wt: 370.5 g/mol
InChI Key: WSAVSMDNQBKMTB-UHFFFAOYSA-N
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Description

5-butyl-4-ethyl-2-[2-oxo-2-(4-phenyl-1-piperidinyl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C21H30N4O2 and its molecular weight is 370.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 370.23687621 g/mol and the complexity rating of the compound is 548. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Stabilities and Anticancer Properties

Research has delved into the tautomeric properties, conformations, and anticancer mechanisms of benzimidazole derivatives bearing 1,2,4-triazole, revealing insights into their molecular stabilities and potential anticancer activities. These compounds exhibit significant interactions within the binding pockets of target proteins, contributing to their activity against cancer cells (Karayel, 2021).

Antimicrobial Activities

Another area of interest is the synthesis and evaluation of novel 1,2,4-triazole derivatives for their antimicrobial properties. These compounds have been tested against various microorganisms, demonstrating good to moderate antimicrobial activities. This research highlights the potential of 1,2,4-triazole derivatives in developing new antimicrobial agents (Bektaş et al., 2010).

Synthesis and Chemical Modifications

The synthesis of related compounds, such as ethyl 3-(2,2-dihaloethenyl)-2,2-dimethylcyclopropanecarboxylates, has been explored, showcasing the versatility of these molecules for further chemical modifications, which could be applicable to the synthesis and modification of the compound (Matsui et al., 1986).

Enzymatic Activity Enhancement

Certain derivatives have been studied for their ability to enhance enzymatic reactions, indicating the potential utility of triazole compounds in biocatalysis or as enzyme modulators. This aspect of research could provide insights into how the compound might be applied in biotechnological or pharmaceutical contexts (Abd & Awas, 2008).

Properties

IUPAC Name

5-butyl-4-ethyl-2-[2-oxo-2-(4-phenylpiperidin-1-yl)ethyl]-1,2,4-triazol-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H30N4O2/c1-3-5-11-19-22-25(21(27)24(19)4-2)16-20(26)23-14-12-18(13-15-23)17-9-7-6-8-10-17/h6-10,18H,3-5,11-16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WSAVSMDNQBKMTB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC1=NN(C(=O)N1CC)CC(=O)N2CCC(CC2)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H30N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

370.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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